Cas no 34733-74-9 (bicyclo[4.2.1]nona-2,4,7-trien-9-one)

bicyclo[4.2.1]nona-2,4,7-trien-9-one structure
34733-74-9 structure
Product Name:bicyclo[4.2.1]nona-2,4,7-trien-9-one
CAS No:34733-74-9
MF:C9H8O
MW:132.159222602844
CID:919466
PubChem ID:141918
Update Time:2025-04-19

bicyclo[4.2.1]nona-2,4,7-trien-9-one Chemical and Physical Properties

Names and Identifiers

    • bicyclo[4.2.1]nona-2,4,7-trien-9-one
    • AC1L3K2H
    • AG-F-19120
    • AGN-PC-006Z1K
    • Bicyclo(4.2.1)nona-2,4,7-trien-9-one
    • Bicyclo< 4.2.1> nona-2,4,7-trien-9-on
    • Bicyclo< 4.2.1> nona-2,4,7-trien-9-one
    • bicyclo< 4.2.1> nona-2,4,7-triene-9-one
    • Bicyclo< 4.2.1> nona-2,4,7-trienon
    • Bicyclo< 4.2.1> -Nona-2.4.7-trien-9-on
    • Bicyclo< 4.2.1> nonatrien-(2,4,7)-on-(9)
    • CTK1C4848
    • NSC158182
    • SCHEMBL13858019
    • NSC 158182
    • DTXSID40956219
    • QNWYHEJARIDZAR-UHFFFAOYSA-N
    • 34733-74-9
    • NSC-158182
    • Inchi: 1S/C9H8O/c10-9-7-3-1-2-4-8(9)6-5-7/h1-8H
    • InChI Key: QNWYHEJARIDZAR-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC1C=C2

Computed Properties

  • Exact Mass: 132.05754
  • Monoisotopic Mass: 132.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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